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Compound of Interest

Compound Name: Europium-151

CAS No.: 14378-48-4

Cat. No.: B079109

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Europium-151 (¹⁵¹Eu) is a stable, naturally occurring isotope of europium that constitutes

approximately 47.8% of the element's natural abundance.[1][2] Its unique nuclear and

electronic properties make it an invaluable tool across a spectrum of scientific disciplines, from

fundamental physics and materials science to the frontiers of biomedical research. This

technical guide provides an in-depth overview of the core research applications of ¹⁵¹Eu, with a

focus on quantitative data, detailed experimental protocols, and the underlying principles

governing its utility.

Core Properties of Europium-151
The utility of ¹⁵¹Eu in advanced research is rooted in its fundamental nuclear and physical

characteristics. These properties are summarized below.

Table 1: Nuclear and Physical Properties of Europium-151
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Property Value Reference(s)

Natural Abundance 47.8% [1][2]

Atomic Mass 150.919846 u [2]

Nuclear Spin (Ground State) 5/2+ [1][3]

Half-life
~4.6 x 10¹⁸ years (practically

stable)
[4]

Primary Decay Mode Alpha Decay [4]

Mössbauer Transition Energy 21.54 keV

Magnetic Dipole Moment (μ/

μN)
+3.4717 [5]

Electric Quadrupole Moment

(Q)
+0.903 barn [5]

Key Application: ¹⁵¹Eu Mössbauer Spectroscopy
¹⁵¹Eu Mössbauer spectroscopy is a powerful analytical technique for probing the local chemical

environment of europium atoms in solid-state materials.[6] It relies on the recoilless resonant

absorption and emission of gamma rays, providing exquisitely sensitive information about the

oxidation state, chemical bonding, and magnetic properties of europium ions.[6] The 21.54 keV

gamma ray required for this technique is produced by the decay of a Samarium-151 (¹⁵¹Sm)

source.[6]

A key strength of this technique is its ability to unambiguously distinguish between the two

primary oxidation states of europium, Eu²⁺ and Eu³⁺.[6] This distinction is critical in materials

science, as the oxidation state dictates the material's luminescent and magnetic properties.

The large difference in the isomer shift—a parameter that reflects the electron density at the

nucleus—between the two states provides a clear spectral signature.[6]

Table 2: Typical ¹⁵¹Eu Mössbauer Spectroscopy Parameters
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Parameter Eu²⁺ Eu³⁺ Reference(s)

Isomer Shift Range

(mm/s)
-9.7 to -15.0 -0.93 to +3.0 [6]

Electron Configuration 4f⁷ 4f⁶ [6]

Magnetic Hyperfine

Splitting
Often observed

Not observed (non-

magnetic ground

state)

[6]

Isomer shifts are typically reported relative to a EuF₃ or Sm₂O₃ standard.[6][7]

Experimental Protocol: ¹⁵¹Eu Mössbauer Spectroscopy
This protocol describes a standard transmission-mode Mössbauer spectroscopy experiment.

Source Preparation: The gamma-ray source is typically ¹⁵¹Sm diffused into a samarium oxide

(Sm₂O₃) matrix. The source is mounted on a drive system that modulates the gamma-ray

energy via the Doppler effect by moving the source at varying velocities.

Absorber (Sample) Preparation: The sample containing ¹⁵¹Eu is prepared as a thin, uniform

powder. The optimal thickness depends on the europium concentration and is chosen to

maximize signal-to-noise without causing excessive line broadening. The powder is typically

pressed into a sample holder made of a low-Z material (e.g., a plastic ring).

Cryogenics: The sample is often cooled to low temperatures (e.g., liquid helium or nitrogen

temperatures) using a cryostat. This is done to increase the probability of recoilless

emission/absorption (the Lamb-Mössbauer factor) and to study temperature-dependent

phenomena like magnetic ordering.

Data Acquisition: The source is moved through a range of velocities (e.g., -20 mm/s to +20

mm/s). Gamma rays that pass through the sample are detected by a proportional counter or

scintillation detector. The number of counts is recorded as a function of the source velocity.

Data Analysis: The resulting spectrum (transmission vs. velocity) is fitted with Lorentzian line

shapes. The fitting parameters yield the isomer shift (δ), quadrupole splitting (ΔEQ), and
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magnetic hyperfine field (B_hf), which are then interpreted to determine the properties of the

europium sites in the sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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